5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide
Overview
Description
5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide, also known as 2C-E, is a synthetic psychedelic drug that belongs to the phenethylamine class. It was first synthesized in 1977 by Alexander Shulgin and has gained popularity in recent years due to its potent psychedelic effects.
Mechanism of Action
The exact mechanism of action of 5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide is not fully understood, but it is believed to act on serotonin receptors in the brain. Specifically, it is thought to bind to the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This binding leads to the activation of downstream signaling pathways, resulting in the psychedelic effects of the drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide include altered perception, mood, and cognition. Users may experience visual and auditory hallucinations, changes in thought patterns, and altered emotional states. The drug has also been shown to increase heart rate and blood pressure, and may have other physiological effects that are not yet fully understood.
Advantages and Limitations for Lab Experiments
One advantage of using 5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide in lab experiments is its potent psychedelic effects, which make it a useful tool for studying the effects of psychedelics on the brain. However, the drug's potency also presents a limitation, as it can be difficult to control the dosage and ensure consistent effects across subjects. Additionally, the legality of 5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide varies by country, which may limit its availability for research purposes.
Future Directions
Future research on 5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide could focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. Additionally, studies could investigate the safety and efficacy of the drug in clinical settings, as well as its potential for abuse and addiction. Finally, research could explore the use of 5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide in combination with other drugs or therapies to enhance its therapeutic effects.
Scientific Research Applications
5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide has been used in scientific research to study its effects on the central nervous system. It has been found to have potent psychedelic effects, similar to other phenethylamine psychedelics such as mescaline and MDMA. Studies have shown that 5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide can alter perception, mood, and cognition, and may have therapeutic potential for the treatment of certain mental health disorders.
properties
IUPAC Name |
5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c1-4-13-9-10-16-14(11-13)12(2)18(23-16)19(21)20-15-7-5-6-8-17(15)22-3/h5-11H,4H2,1-3H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRQFHKCECPSEHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=CC=CC=C3OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-ethyl-N-(2-methoxyphenyl)-3-methyl-1-benzofuran-2-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-{[1-(3,4-dichlorophenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}-2-methoxybenzoic acid](/img/structure/B4735334.png)
![3-[(2,4-dichlorobenzyl)thio]-4-ethyl-5-(3-methylphenyl)-4H-1,2,4-triazole](/img/structure/B4735345.png)
![6-amino-4-{3-bromo-5-ethoxy-4-[(3-methylbenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B4735359.png)
![methyl (3-(4-methoxyphenyl)-5-{[5-(4-nitrophenyl)-2-furyl]methylene}-4-oxo-2-thioxo-1-imidazolidinyl)acetate](/img/structure/B4735374.png)
![N-[3-(1-azepanyl)propyl]-1-(2-methylphenyl)methanesulfonamide](/img/structure/B4735380.png)
![2-(benzylthio)-5-methyl-6-(4-methylbenzyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one](/img/structure/B4735388.png)
amino]-N-{2-[(2-methylbenzyl)thio]ethyl}benzamide](/img/structure/B4735394.png)
![methyl 4-{5-[3-(benzyloxy)benzylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}benzoate](/img/structure/B4735414.png)
![methyl 2-{[(5-ethyl-2-thienyl)carbonyl]amino}-4-methyl-1,3-thiazole-5-carboxylate](/img/structure/B4735418.png)
![8-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methoxy}quinoline](/img/structure/B4735422.png)